Cas no 1806836-87-2 (Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806836-87-2
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4852672
• Update Time: 2025-09-26

Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-7(16)4-5-3-6(9(12)13)15-10(14)8(5)11/h3,9H,2,4H2,1H3,(H2,14,15)
• InChI Key： QETMGLRTTRJEJB-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(F)F)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate

Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806836-87-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1806836-87-2, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. The structural features of this compound, including its amino, chloro, and difluoromethyl substituents, make it a valuable intermediate for constructing complex pharmacophores.

The< strong>Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate molecule exhibits a unique combination of electronic and steric properties that facilitate its role in medicinal chemistry. The presence of a difluoromethyl group enhances the lipophilicity and metabolic stability of derived compounds, a critical factor in drug design. Furthermore, the chloro substituent at the 3-position provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. These attributes have made it a preferred building block for synthesizing small-molecule inhibitors targeting various disease pathways.

In recent years, significant advancements have been made in leveraging Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate in the development of drugs with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine core is particularly adept at mimicking natural substrates, allowing for high-affinity binding to enzyme active sites. Researchers have also explored its application in designing antiviral agents, where the incorporation of fluorinated moieties improves pharmacokinetic profiles.

The< strong>CAS No. 1806836-87-2 identifier ensures precise chemical characterization and traceability, which are essential for regulatory compliance and reproducibility in research. This compound has been extensively used in high-throughput screening (HTS) campaigns to identify lead compounds for drug discovery pipelines. Its synthetic accessibility further underscores its importance as a commercial chemical intermediate. The ability to modify its structure through various chemical transformations has led to a plethora of derivatives with tailored biological activities.

One notable area where Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate has made an impact is in the synthesis of neuropeptide receptor modulators. These receptors play a crucial role in neurological disorders such as Alzheimer's and Parkinson's diseases. By incorporating this pyridine derivative into drug candidates, researchers have been able to develop molecules that exhibit potent binding interactions with target receptors. The fluorinated substituent contributes to improved binding affinity and selectivity, reducing off-target effects.

The< strong>difluoromethyl group is particularly noteworthy for its ability to modulate metabolic stability and binding interactions. In drug design, this moiety is often employed to enhance bioavailability by preventing rapid degradation by metabolic enzymes. Additionally, it can influence the electronic properties of adjacent functional groups, allowing for fine-tuning of pharmacological activity. Such flexibility makes Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate an indispensable tool for medicinal chemists.

Recent research has also highlighted its role in developing antimicrobial agents against resistant bacterial strains. The structural motifs present in this compound can be modified to create novel antibiotics that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The chloro substituent serves as a handle for further derivatization, enabling the creation of compounds with enhanced antibacterial properties while minimizing toxicity to host cells.

The< strong>CAS No. 1806836-87-2 designation ensures that researchers worldwide can access standardized batches of this compound for their studies. This consistency is crucial for comparative analysis across different laboratories and for scaling up production processes from academic research to industrial applications. The growing demand for high-purity intermediates like this one underscores the expanding role of specialized chemical suppliers in supporting drug discovery initiatives.

In conclusion, Ethyl 2-amino-3-chloro-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1806836-87-2) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable the development of innovative therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts.